Cas no 2228198-11-4 (2-(4-methyloxan-4-yl)ethanimidamide)

• Product Name: 2-(4-methyloxan-4-yl)ethanimidamide
• CAS No: 2228198-11-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6220991
• PubChem ID: 137498970
• Update Time: 2025-10-28

2-(4-methyloxan-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyloxan-4-yl)ethanimidamide
• EN300-1777619
• 2228198-11-4

• Inchi： 1S/C8H16N2O/c1-8(6-7(9)10)2-4-11-5-3-8/h2-6H2,1H3,(H3,9,10)
• InChI Key： LEVWHBWJQUZHOK-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC(=N)N)CC1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(4-methyloxan-4-yl)ethanimidamide

Professional Introduction of 2-(4-Methyloxan-4-yl)ethanimidamide (CAS No. 2228198-11-4)

The compound 2-(4-methyloxan-4-yl)ethanimidamide, identified by the CAS registry number 2228198-11-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself, 2-(4-methyloxan-4-yl)ethanimidamide, highlights its structural composition, with the oxane ring and the imide functional group being key features. These elements contribute to its reactivity and stability under different conditions.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize its production, ensuring high purity and yield. The use of advanced spectroscopic techniques, such as NMR and IR spectroscopy, has provided deeper insights into its molecular structure. These findings have been published in reputable journals, further solidifying its importance in chemical research.

The oxane ring in 2-(4-methyloxan-4-yl)ethanimidamide plays a crucial role in its chemical behavior. This six-membered cyclic ether structure is known for its stability and versatility, making it a valuable component in numerous chemical reactions. The imide group, on the other hand, introduces amide-like properties, enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions.

One of the most promising applications of this compound lies in its potential use as a precursor for more complex molecules. Its ability to undergo various transformations, such as nucleophilic substitutions and additions, makes it a versatile building block in organic synthesis. Recent advancements in catalytic methods have further expanded its utility, enabling the creation of novel compounds with tailored functionalities.

In addition to its synthetic applications, 2-(4-methyloxan-4-yl)ethanimidamide has shown potential in materials science. Its unique combination of structural rigidity and flexibility makes it an attractive candidate for developing advanced materials, such as polymers and composites. Researchers are actively investigating its properties under different environmental conditions to assess its suitability for industrial applications.

The environmental impact of this compound is another area of growing interest. Studies are being conducted to evaluate its biodegradability and toxicity levels. Understanding these aspects is crucial for ensuring sustainable practices in its production and use. Preliminary results suggest that it has low toxicity levels, which is a positive indicator for its safe handling in industrial settings.

Furthermore, the compound's role in pharmaceutical research cannot be overlooked. Its structural features make it a potential candidate for drug design, particularly in the development of bioactive molecules with specific therapeutic effects. Collaborative efforts between chemists and pharmacologists are ongoing to explore its medicinal applications fully.

In conclusion, 2-(4-methyloxan-4-yl)ethanimidamide (CAS No. 2228198-11-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.